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Compound of Interest

Compound Name:
3-(2-Hydroxyethyl)-1,1-

dimethylurea

CAS No.: 65869-66-1

Cat. No.: B3055620

Get Quote

Executive Summary
3-(2-Hydroxyethyl)-1,1-dimethylurea (CAS: 65869-66-1) is a bifunctional urea derivative

characterized by a hydrophilic hydroxyethyl tail and a hydrophobic dimethyl head.[1] This

hybrid structure imparts a unique amphiphilic solubility profile, making it highly soluble in protic

solvents (water, alcohols) and polar aprotic solvents (DMSO, DMF), while exhibiting limited

solubility in non-polar hydrocarbons. This guide provides a theoretical solubility landscape,

thermodynamic analysis, and a validated experimental protocol for researchers characterizing

this compound for pharmaceutical or industrial applications.

Compound Profile & Physicochemical Basis[2][3][4]
[5][6][7][8]
The solubility behavior of 3-(2-Hydroxyethyl)-1,1-dimethylurea is governed by the

competition between its hydrogen-bonding domains and its hydrophobic alkyl substituents.
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Structural Analysis[5]
Chemical Name: 3-(2-Hydroxyethyl)-1,1-dimethylurea[1][2]

CAS Number: 65869-66-1[1]

Molecular Formula:

[3][4][5]

Molecular Weight: 132.16 g/mol

Key Functional Groups:

Urea Core (

): Acts as a rigid, planar scaffold capable of dual H-bond acceptance (carbonyl oxygen)
and donation (amide nitrogen).

Hydroxyethyl Group (

): A primary alcohol moiety that significantly enhances water solubility through H-bond
donation and acceptance.

Dimethyl Group (

): A hydrophobic domain that disrupts crystal lattice packing (lowering melting point relative
to unsubstituted urea) and improves solubility in organic media.

Predicted Solubility Landscape
Based on Structure-Property Relationships (SPR) and data from homologous compounds (e.g.,

Hydroxyethyl Urea, 1,1-Dimethylurea), the solubility profile is categorized as follows:
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Solvent Class
Representative
Solvents

Solubility
Prediction

Mechanistic Driver

Protic Polar
Water, Methanol,

Ethanol
High

Strong H-bond

network formation

between solvent OH

groups and solute

C=O/OH groups.

Aprotic Polar DMSO, DMF, Acetone High

Dipole-dipole

interactions; solvation

of the urea core.

Ethers/Esters THF, Ethyl Acetate Moderate

Limited H-bonding;

solubility driven by

van der Waals forces

and polarity.

Non-Polar Hexane, Toluene Low

Dominance of

hydrophobic effect;

high energy cost to

solvate polar urea

core.

Solute-Solvent Interaction Dynamics
The dissolution process is driven by the formation of a solvation shell. The diagram below

illustrates the competing interactions that determine solubility.
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Figure 1: Mechanistic pathways determining solubility in polar vs. non-polar solvents.

Thermodynamic Framework
To rigorously quantify solubility, researchers must determine the thermodynamic parameters of

dissolution. The solubility (

, mole fraction) as a function of temperature (

) is typically modeled using the Modified Apelblat Equation:

Where

,

, and

are empirical constants derived from experimental data.

Thermodynamic Parameters
From the solubility data, the standard enthalpy (

), entropy (

), and Gibbs free energy (

) of dissolution can be calculated:

(Enthalpy): Typically positive (endothermic) for urea derivatives in water/alcohols, indicating
that energy is required to break the solute's crystal lattice.

(Entropy): Typically positive, driving the dissolution process as the ordered crystal structure
breaks down into a disordered solution.

(Gibbs Energy): Must be negative for spontaneous dissolution.

Experimental Protocol: Laser Dynamic Method
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For precise solubility determination, the Laser Dynamic Method is the gold standard. It

eliminates visual subjectivity by detecting the exact moment of crystal disappearance via laser

transmittance.

Required Equipment
Jacketed glass equilibrium cell (50-100 mL).

Thermostatic water bath (Control precision

K).

Laser source (e.g., He-Ne or simple red diode).

Light intensity sensor/photodetector.

Magnetic stirrer.

Step-by-Step Methodology
Preparation: Weigh a precise mass of 3-(2-Hydroxyethyl)-1,1-dimethylurea (

) and solvent (

) into the equilibrium cell.

Equilibration: Set the water bath temperature slightly below the expected dissolution point.

Stir continuously.

Heating Ramp: Slowly increase the temperature (e.g., 0.1 K/min) while monitoring laser

transmittance through the solution.

Initial State: Suspension is turbid; laser transmittance is low/scattering is high.

Detection: As the final crystal dissolves, the solution becomes clear, and laser transmittance

spikes sharply to a maximum stable value.

Recording: Record this temperature as the saturation temperature (

) for the known mole fraction.
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Replication: Repeat with varying solute/solvent ratios to construct the full solubility isotherm.
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Figure 2: Workflow for the Laser Dynamic Solubility Measurement.

Applications & Implications
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Understanding the solubility of 3-(2-Hydroxyethyl)-1,1-dimethylurea is critical for:

Pharmaceutical Synthesis: Used as an intermediate in the synthesis of nitrosourea

antineoplastic agents. High solubility in organic solvents (DCM, Ethanol) facilitates reaction

kinetics.

Formulation Stability: In cosmetic or agrochemical formulations, it may act as a humectant or

stabilizer. Its water solubility ensures compatibility with aqueous delivery systems.

Process Design: Solubility data allows engineers to design crystallization processes for

purification (e.g., cooling crystallization from ethanol).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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